23-methylursodeoxycholic acid
23-methylursodeoxycholic acid
Brand Name:
Vulcanchem
CAS No.:
113301-20-5
VCID:
VC0053709
InChI:
InChI=1S/C25H42O4/c1-14(11-15(2)23(28)29)18-5-6-19-22-20(8-10-25(18,19)4)24(3)9-7-17(26)12-16(24)13-21(22)27/h14-22,26-27H,5-13H2,1-4H3,(H,28,29)/t14-,15?,16+,17-,18-,19+,20+,21+,22+,24+,25-/m1/s1
SMILES:
CC(CC(C)C(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C25H42O4
Molecular Weight:
406.6 g/mol
23-methylursodeoxycholic acid
CAS No.: 113301-20-5
Main Products
VCID: VC0053709
Molecular Formula: C25H42O4
Molecular Weight: 406.6 g/mol
| CAS No. | 113301-20-5 |
|---|---|
| Product Name | 23-methylursodeoxycholic acid |
| Molecular Formula | C25H42O4 |
| Molecular Weight | 406.6 g/mol |
| IUPAC Name | (4R)-4-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylpentanoic acid |
| Standard InChI | InChI=1S/C25H42O4/c1-14(11-15(2)23(28)29)18-5-6-19-22-20(8-10-25(18,19)4)24(3)9-7-17(26)12-16(24)13-21(22)27/h14-22,26-27H,5-13H2,1-4H3,(H,28,29)/t14-,15?,16+,17-,18-,19+,20+,21+,22+,24+,25-/m1/s1 |
| Standard InChIKey | XMIXAXLPZCFFCG-BGXBKFFBSA-N |
| Isomeric SMILES | C[C@H](CC(C)C(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
| SMILES | CC(CC(C)C(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Canonical SMILES | CC(CC(C)C(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Synonyms | 23-methyl-UDCA 23-methylursodeoxycholic acid |
| PubChem Compound | 196679 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume